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Compound of Interest

4-(Benzylamino)-4-oxobutanoic
Compound Name:
acid

Cat. No. B180697

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide details the synthesis of 4-(benzylamino)-4-oxobutanoic acid, a
valuable intermediate in organic synthesis, prepared from the reaction of succinic anhydride
and benzylamine. This document provides a comprehensive overview of the synthetic protocol,
physical and chemical properties, and safety information.

Reaction Scheme and Mechanism

The synthesis proceeds via the nucleophilic acyl substitution of succinic anhydride with
benzylamine. The lone pair of the nitrogen atom in benzylamine attacks one of the carbonyl
carbons of succinic anhydride, leading to the opening of the anhydride ring and the formation of
the corresponding N-benzylsuccinamic acid, also known as 4-(benzylamino)-4-oxobutanoic
acid. The reaction is typically carried out in an aprotic solvent at a reduced temperature to
control the exothermic nature of the reaction.

Experimental Protocol

This section provides a detailed experimental procedure for the synthesis of 4-
(benzylamino)-4-oxobutanoic acid.

Materials:
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e Succinic anhydride (CaHa0s3)

e Benzylamine (C7HsN)

e Anhydrous Toluene (C7Hs)

o Standard laboratory glassware

e Magnetic stirrer

e |ce bath

Filtration apparatus
Procedure:

A solution of benzylamine (0.20 g, 1.87 mmol) in anhydrous toluene (6 mL) is added to a
solution of succinic anhydride (0.19 g, 1.87 mmol) in anhydrous toluene (14 mL) at 0°C.[1] The
reaction mixture is stirred at this temperature for 1 hour.[1] Upon completion of the reaction, the
resulting solid precipitate is collected by filtration, washed with cold toluene, and dried to yield
the crude product.[1] This procedure has been reported to yield approximately 0.37 g (94%) of
crude 4-(benzylamino)-4-oxobutanoic acid.[1]

Data Presentation

The following table summarizes the key quantitative data for the reactants and the product.
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4-(Benzylamino)-4-

Property Succinic Anhydride Benzylamine . .
oxobutanoic Acid

Molecular Formula C4H40s C7HoN C11H13NOs

Molecular Weight 100.07 g/mol 107.15 g/mol 207.23 g/mol [1][2]

Melting Point 119-122 °C -10°C 127-130 °C (crude)[1]

Boiling Point 261 °C 184-185 °C Not available

Density 1.572 g/cm3 0.981 g/mL Not available

CAS Number 108-30-5 100-46-9 64984-60-7[1]

Characterization Data

The synthesized 4-(benzylamino)-4-oxobutanoic acid can be characterized using various
spectroscopic techniques.

Infrared (IR) Spectroscopy (KBr): 3299, 2918, 1693, 1640, 1546, 1231, 734, 660 cm~1[1]

e 1H Nuclear Magnetic Resonance (NMR) Spectroscopy (DMSO-ds): 6 8.37 (t, J = 6.0 Hz, 1H,
NH), 7.42-7.18 (m, 5H, aromatic), 4.26 (d, J = 6.0 Hz, 2H, CeHsCH32), 2.44-2.38 (m, 4H,
CH2CH2COOH)[1]

e 13C Nuclear Magnetic Resonance (NMR) Spectroscopy: While specific experimental data for
4-(benzylamino)-4-oxobutanoic acid is not readily available, the expected chemical shifts
would be approximately: & 174 (carboxylic acid carbonyl), 171 (amide carbonyl), 139
(quaternary aromatic carbon), 128-127 (aromatic CH), 42 (benzyl CH2), 31 (CH:z adjacent to
COOH), 29 (CHz adjacent to CONH).

» Mass Spectrometry: Specific experimental mass spectrometry data for 4-(benzylamino)-4-
oxobutanoic acid is not readily available. The expected molecular ion peak [M]+ would be
at m/z 207.0895 corresponding to the molecular formula C11H13NOs.

Safety and Handling
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Succinic anhydride is corrosive and can cause severe skin burns and eye damage. It may also
cause allergy or asthma symptoms or breathing difficulties if inhaled. Appropriate personal
protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn
when handling this chemical.

Benzylamine is a corrosive and flammable liquid and vapor. It can cause severe skin burns and
eye damage. It is harmful if swallowed or in contact with skin. Handle in a well-ventilated area
and away from ignition sources.

4-(Benzylamino)-4-oxobutanoic acid is classified as an irritant.[2] Standard laboratory safety
precautions should be followed.

Visualizations

The following diagrams illustrate the reaction mechanism and the experimental workflow.
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Caption: Reaction mechanism for the synthesis of 4-(Benzylamino)-4-oxobutanoic acid.
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Caption: Experimental workflow for the synthesis of 4-(Benzylamino)-4-oxobutanoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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